Cas no 2411293-81-5 (4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine)

• Product Name: 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine
• CAS No: 2411293-81-5
• MF: C₁₄H₁₆FNO₃
• MW: 265.28014755249
• CID: 5862937
• PubChem ID: 154832571
• Update Time: 2025-06-09

4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine
• Z3687602478
• [4-(3-Fluorophenoxy)piperidin-1-yl]-(oxiran-2-yl)methanone
• 2411293-81-5
• EN300-7560766
• 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine

• Inchi： 1S/C14H16FNO3/c15-10-2-1-3-12(8-10)19-11-4-6-16(7-5-11)14(17)13-9-18-13/h1-3,8,11,13H,4-7,9H2
• InChI Key： FVZYZHMHFJSVKU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1CCN(C(C2CO2)=O)CC1

Computed Properties

• Exact Mass: 265.11142153g/mol
• Monoisotopic Mass: 265.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1Ų

Additional information on 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine

Introduction to 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine (CAS No. 2411293-81-5)

4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine, with the CAS number 2411293-81-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an oxirane carbonyl group, and a fluorinated phenoxy moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research areas.

The fluorinated phenoxy group in 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine is particularly noteworthy due to its ability to modulate the compound's pharmacological properties. Fluorine atoms are known for their electron-withdrawing effects, which can influence the compound's lipophilicity, metabolic stability, and receptor binding affinity. These properties are crucial for optimizing drug candidates for improved bioavailability and reduced side effects.

The presence of the oxirane carbonyl group adds another layer of complexity to the molecule. Epoxides, such as the oxirane ring, are highly reactive and can undergo various chemical transformations, including ring-opening reactions. This reactivity makes 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine a valuable intermediate in synthetic chemistry, particularly in the development of new pharmaceuticals and materials.

The piperidine ring, a common motif in many bioactive compounds, provides additional structural flexibility and conformational stability. Piperidines are often found in drugs targeting the central nervous system (CNS) due to their ability to cross the blood-brain barrier and interact with specific receptors. The combination of these structural elements in 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine suggests its potential as a lead compound for CNS-related disorders.

Recent studies have explored the biological activities of 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine has also been investigated for its use in imaging studies. The fluorine atom can be labeled with radioisotopes, making it useful for positron emission tomography (PET) imaging. This application allows researchers to visualize and quantify the distribution of the compound in biological tissues, providing valuable insights into its pharmacokinetics and biodistribution.

The synthesis of 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a piperidine derivative, followed by the introduction of the fluorinated phenoxy group through nucleophilic substitution or coupling reactions. The final step involves the formation of the oxirane carbonyl group through epoxidation or other suitable methods. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

In conclusion, 4-(3-Fluorophenoxy)-1-(oxirane-2-carbonyl)piperidine (CAS No. 2411293-81-5) is a promising compound with a unique combination of structural features that make it an attractive candidate for further research and development. Its potential applications in medicinal chemistry, pharmaceuticals, and imaging studies highlight its versatility and significance in modern scientific endeavors. Ongoing studies will continue to elucidate its full range of biological activities and therapeutic potentials.